3-methyl-N-(3-propoxyphenyl)benzamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 3-methyl-N-(3-propoxyphenyl)benzamide
• InChI: InChI=1S/C17H19NO2/c1-3-10-20-16-9-5-8-15(12-16)18-17(19)14-7-4-6-13(2)11-14/h4-9,11-12H,3,10H2,1-2H3,(H,18,19)
• InChI Key: GFUVTOYGUXUXIN-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC(=CC=C2)C
• Canonical SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC=CC(=C2)C

Description

3-methyl-N-(3-propoxyphenyl)benzamide, also known as MPB, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzamides and has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 3-methyl-N-(3-propoxyphenyl)benzamide is not fully understood, but it is believed to act as an antagonist of the CB1 receptor, which is part of the endocannabinoid system. By blocking the CB1 receptor, 3-methyl-N-(3-propoxyphenyl)benzamide may reduce anxiety and depression, as well as pain and inflammation.
Biochemical and physiological effects:
3-methyl-N-(3-propoxyphenyl)benzamide has been found to have various biochemical and physiological effects. It has been shown to reduce anxiety and depression in animal models, as well as reduce pain and inflammation. 3-methyl-N-(3-propoxyphenyl)benzamide has also been found to increase the levels of endocannabinoids in the brain, which may contribute to its anxiolytic and antidepressant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N-(3-propoxyphenyl)benzamide in lab experiments is that it has been well studied and has a known mechanism of action. It is also relatively easy to synthesize and purify. However, one limitation is that it is not very water-soluble, which may limit its use in certain experiments. Additionally, 3-methyl-N-(3-propoxyphenyl)benzamide has not been extensively studied in humans, so its effects in humans are not well understood.

Future Directions

There are several future directions for research on 3-methyl-N-(3-propoxyphenyl)benzamide. One area of interest is its potential use in the treatment of anxiety and depression in humans. Another area of interest is its potential use as an anti-inflammatory and analgesic agent. Further research is also needed to fully understand the mechanism of action of 3-methyl-N-(3-propoxyphenyl)benzamide and its effects on the endocannabinoid system. Finally, more research is needed to determine the safety and efficacy of 3-methyl-N-(3-propoxyphenyl)benzamide in humans.

Synthesis Methods

The synthesis of 3-methyl-N-(3-propoxyphenyl)benzamide involves the reaction of 3-propoxyaniline with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane, and the product is purified using column chromatography. The yield of the reaction is typically around 70%.

Scientific Research Applications

3-methyl-N-(3-propoxyphenyl)benzamide has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to have anxiolytic and antidepressant properties, and has been used to study the role of the endocannabinoid system in anxiety and depression. 3-methyl-N-(3-propoxyphenyl)benzamide has also been used in studies on pain and inflammation, as it has been found to have anti-inflammatory and analgesic properties.